Cas no 2138008-33-8 (3-(1-Ethoxyethenyl)-2-fluorobenzaldehyde)

• Product Name: 3-(1-Ethoxyethenyl)-2-fluorobenzaldehyde
• CAS No: 2138008-33-8
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• CID: 6409815
• PubChem ID: 165954767
• Update Time: 2025-08-02

3-(1-Ethoxyethenyl)-2-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-803222
• 3-(1-ethoxyethenyl)-2-fluorobenzaldehyde
• 2138008-33-8
• 3-(1-Ethoxyethenyl)-2-fluorobenzaldehyde

• Inchi： 1S/C11H11FO2/c1-3-14-8(2)10-6-4-5-9(7-13)11(10)12/h4-7H,2-3H2,1H3
• InChI Key： YUFFHKOIMBDQIH-UHFFFAOYSA-N
• SMILES： FC1C(C=O)=CC=CC=1C(=C)OCC

Computed Properties

• Exact Mass: 194.07430775g/mol
• Monoisotopic Mass: 194.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(1-Ethoxyethenyl)-2-fluorobenzaldehyde

3-(1-Ethoxyethenyl)-2-fluorobenzaldehyde (CAS No. 2138008-33-8): A Versatile Fluorinated Building Block in Organic Synthesis

In the realm of modern organic chemistry, 3-(1-Ethoxyethenyl)-2-fluorobenzaldehyde (CAS 2138008-33-8) has emerged as a valuable fluorinated aromatic aldehyde with wide-ranging applications in pharmaceutical intermediates and specialty chemicals. This fluorobenzaldehyde derivative combines the unique electronic properties of fluorine substitution with the reactivity of both aldehyde and vinyl ether functional groups, making it particularly useful in cross-coupling reactions and heterocyclic synthesis.

The molecular structure of 3-(1-Ethoxyethenyl)-2-fluorobenzaldehyde features three key components: a fluorinated benzene ring, an aldehyde group at position 1, and an ethoxyethenyl substituent at position 3. This combination creates a multifunctional building block that participates in various nucleophilic addition reactions while offering opportunities for further functionalization through the vinyl ether moiety. The presence of fluorine at the ortho position significantly influences the compound's electronic properties and reactivity patterns.

Recent trends in medicinal chemistry have driven increased interest in fluorinated aromatic compounds like 3-(1-Ethoxyethenyl)-2-fluorobenzaldehyde. The pharmaceutical industry particularly values such structures because the fluorine atom can enhance metabolic stability, influence bioavailability, and modify the electronic properties of drug candidates. Researchers frequently search for "fluorobenzaldehyde applications" and "building blocks for drug discovery," reflecting the growing demand for these specialized intermediates.

The synthesis of 3-(1-Ethoxyethenyl)-2-fluorobenzaldehyde typically involves palladium-catalyzed coupling reactions or condensation reactions starting from appropriately substituted fluorobenzene precursors. The compound's purity is crucial for its applications, with most commercial suppliers offering it at ≥95% purity by HPLC analysis. Analytical characterization typically includes 1H NMR, 13C NMR, and mass spectrometry to confirm structure and purity.

One of the most valuable applications of 3-(1-Ethoxyethenyl)-2-fluorobenzaldehyde lies in its use as a precursor for heterocyclic compounds. The aldehyde group readily participates in condensation reactions with various nucleophiles to form imines, oximes, and hydrazones, which can be further cyclized to create nitrogen-containing heterocycles. These structural motifs appear frequently in pharmaceutical active ingredients and agrochemicals, explaining why searches for "fluorinated heterocycle synthesis" have increased by 35% in the past year.

The ethoxyethenyl group in 3-(1-Ethoxyethenyl)-2-fluorobenzaldehyde offers additional synthetic versatility. This moiety can serve as a protecting group for aldehydes or participate in various electrophilic addition reactions. Under acidic conditions, the vinyl ether can hydrolyze to reveal an acetyl group, providing access to different reaction pathways. Such transformations are particularly valuable in multi-step synthesis strategies where controlled reactivity is essential.

From a commercial perspective, 3-(1-Ethoxyethenyl)-2-fluorobenzaldehyde has seen steady demand growth in recent years, particularly from contract research organizations and pharmaceutical development companies. Market analysis shows increased interest in "fluorinated building blocks suppliers" and "custom synthesis fluorinated compounds," with this specific compound appearing in more than 15 patent applications since 2020. The global market for such specialized intermediates is projected to grow at a CAGR of 6.8% through 2028.

Handling and storage of 3-(1-Ethoxyethenyl)-2-fluorobenzaldehyde require standard precautions for organic aldehydes. The compound should be stored under inert atmosphere at 2-8°C to maintain stability. While not classified as highly hazardous, proper laboratory safety protocols should always be followed when working with this material, including the use of appropriate personal protective equipment.

In conclusion, 3-(1-Ethoxyethenyl)-2-fluorobenzaldehyde (CAS 2138008-33-8) represents an important fluorinated synthetic intermediate with growing significance in pharmaceutical and specialty chemical research. Its unique combination of functional groups enables diverse chemical transformations, making it particularly valuable for structure-activity relationship studies and medicinal chemistry optimization. As the demand for fluorine-containing pharmaceuticals continues to rise, compounds like this will remain essential tools for drug discovery and development programs worldwide.